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Compound of Interest

Compound Name:
4-Chloro-2-(trifluoromethyl)phenyl

isocyanate

Cat. No.: B098496 Get Quote

A Technical Guide to 4-Chloro-2-
(trifluoromethyl)phenyl Isocyanate
For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical reagents is paramount. This guide provides an in-depth look at the

molecular structure and properties of 4-Chloro-2-(trifluoromethyl)phenyl isocyanate, a key

building block in the synthesis of various pharmaceutical compounds.

Molecular Properties and Structure
4-Chloro-2-(trifluoromethyl)phenyl isocyanate is a substituted aromatic isocyanate. Its

chemical formula is C8H3ClF3NO.[1][2] The molecule consists of a central benzene ring, to

which four different functional groups are attached: a chlorine atom, a trifluoromethyl group, an

isocyanate group, and a hydrogen atom. The systematic name for this compound is 4-chloro-1-

isocyanato-2-(trifluoromethyl)benzene.[1][2]

The key quantitative data for this compound are summarized in the table below.
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Property Value References

Molecular Formula C8H3ClF3NO [1][2]

Molecular Weight 221.56 g/mol [1][2][3]

CAS Number 16588-69-5 [1][2][4]

Molecular Structure Visualization
The structural arrangement of the atoms in 4-Chloro-2-(trifluoromethyl)phenyl isocyanate is

crucial for its reactivity and its role in chemical synthesis. The following diagram illustrates the

molecular structure.

Caption: Molecular structure of 4-Chloro-2-(trifluoromethyl)phenyl isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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